Cas no 145493-99-8 (3-Bromo-5-(2-thienyl)Benzoic acid)
145493-99-8 structure
Product Name:3-Bromo-5-(2-thienyl)Benzoic acid
CAS No:145493-99-8
MF:C11H7BrO2S
MW:283.141081094742
CID:2106055
Update Time:2023-08-03
3-Bromo-5-(2-thienyl)Benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-5-(2-thienyl)Benzoic acid
- 3-Bromo-5-(2-thienyl)Benzoic acid
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- Inchi: 1S/C11H7BrO2S/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,(H,13,14)
- InChI Key: RMKNUKXSHMAUJX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)C=C(C=1)C1=CC=CS1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Topological Polar Surface Area: 65.5
3-Bromo-5-(2-thienyl)Benzoic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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